Cas no 2034455-75-7 (11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene structure
2034455-75-7 structure
Product Name:11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
CAS No:2034455-75-7
MF:C14H16N4O2
MW:272.302442550659
CID:5965028
PubChem ID:119102607
Update Time:2025-11-01

11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

    • 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
    • DGRRACDZKUMWQY-UHFFFAOYSA-N
    • Methanone, (1,3,4,7,8,9-hexahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)(5-methyl-3-isoxazolyl)-
    • (5-methyl-1,2-oxazol-3-yl)-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)methanone
    • F6525-0511
    • 2034455-75-7
    • AKOS026702842
    • 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
    • CCG-347213
    • (5-methylisoxazol-3-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone
    • Inchi: 1S/C14H16N4O2/c1-9-7-12(16-20-9)14(19)17-5-6-18-13(8-17)10-3-2-4-11(10)15-18/h7H,2-6,8H2,1H3
    • InChI Key: DGRRACDZKUMWQY-UHFFFAOYSA-N
    • SMILES: C(N1CCN2N=C3CCCC3=C2C1)(C1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 272.12732577g/mol
  • Monoisotopic Mass: 272.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 532.4±50.0 °C(Predicted)
  • pka: 2.65±0.20(Predicted)

11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Pricemore >>

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Additional information on 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

Research Brief on 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS: 2034455-75-7)

The compound 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS: 2034455-75-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique tricyclic structure, has garnered attention due to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways involved in inflammatory and oncological diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on certain kinases and proteases, which are critical players in cellular signaling pathways. The presence of the 5-methyl-1,2-oxazole-3-carbonyl moiety appears to enhance its binding affinity to target proteins, making it a valuable scaffold for further optimization.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported the synthesis and characterization of 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene, along with its in vitro and in vivo evaluation. The study demonstrated significant anti-proliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the structure-activity relationship (SAR) of this compound. By systematically modifying various functional groups, the researchers identified key structural features that contribute to its biological activity. Notably, the tricyclic core was found to be essential for maintaining potency, while the 5-methyl-1,2-oxazole-3-carbonyl group could be replaced with other heterocyclic systems to modulate selectivity.

Further investigations are underway to explore the therapeutic potential of 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene in other disease areas, such as neurodegenerative disorders and infectious diseases. Given its promising pharmacological profile, this compound represents a valuable addition to the toolkit of medicinal chemists and drug developers.

In conclusion, the latest research on 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS: 2034455-75-7) highlights its potential as a versatile scaffold for drug discovery. Continued efforts to optimize its properties and expand its therapeutic applications are expected to yield significant advancements in the field of chemical biology and pharmaceutical sciences.

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